Cas no 1545087-40-8 (4-Acetyl-2-(4-aminophenoxy) pyridine)

4-Acetyl-2-(4-aminophenoxy) pyridine is a specialized organic compound featuring both acetyl and aminophenoxy functional groups attached to a pyridine core. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of the acetyl group enhances its utility in condensation and nucleophilic substitution reactions, while the aminophenoxy moiety offers opportunities for further functionalization. Its well-defined molecular architecture ensures consistent performance in complex organic transformations. The compound is particularly useful in the development of heterocyclic derivatives, where its stability and selectivity are advantageous. Suitable for research and industrial applications, it is handled under standard laboratory conditions.
4-Acetyl-2-(4-aminophenoxy) pyridine structure
1545087-40-8 structure
Product Name:4-Acetyl-2-(4-aminophenoxy) pyridine
CAS No:1545087-40-8
MF:C13H12N2O2
MW:228.246582984924
MDL:MFCD31706395
CID:4605085
Update Time:2025-10-23

4-Acetyl-2-(4-aminophenoxy) pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Acetyl-2-(4-aminophenoxy) pyridine
    • 1-[2-(4-aminophenoxy)pyridin-4-yl]ethanone
    • 1-[2-(4-aminophenoxy)pyridin-4-yl]ethan-1-one
    • VLC08740
    • MDL: MFCD31706395
    • Inchi: 1S/C13H12N2O2/c1-9(16)10-6-7-15-13(8-10)17-12-4-2-11(14)3-5-12/h2-8H,14H2,1H3
    • InChI Key: YTCDKHZJJHCLME-UHFFFAOYSA-N
    • SMILES: O(C1C=C(C(C)=O)C=CN=1)C1C=CC(=CC=1)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 262
  • XLogP3: 1.7
  • Topological Polar Surface Area: 65.2

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4-Acetyl-2-(4-aminophenoxy) pyridine Related Literature

Additional information on 4-Acetyl-2-(4-aminophenoxy) pyridine

Exploring 4-Acetyl-2-(4-aminophenoxy) pyridine (CAS No. 1545087-40-8): Properties, Applications, and Innovations

4-Acetyl-2-(4-aminophenoxy) pyridine (CAS No. 1545087-40-8) is a specialized organic compound gaining attention in pharmaceutical and material science research. This heterocyclic molecule combines a pyridine core with an acetyl group and an aminophenoxy substituent, offering unique reactivity and functional versatility. Its molecular structure (C13H12N2O2) enables interactions with biological targets, making it valuable for drug discovery, particularly in kinase inhibition and small-molecule therapeutics.

Recent studies highlight its potential in cancer research, where derivatives of 4-Acetyl-2-(4-aminophenoxy) pyridine show promise as tyrosine kinase inhibitors. Researchers are investigating its role in modulating cell signaling pathways, aligning with the growing demand for targeted therapies. The compound’s aminophenoxy moiety also facilitates conjugation with polymers, expanding applications in biodegradable materials and drug-delivery systems—a hot topic in sustainable healthcare solutions.

From a synthetic chemistry perspective, the CAS No. 1545087-40-8 compound exemplifies innovations in green chemistry. Its synthesis often employs catalytic methods to reduce waste, addressing environmental concerns. Analytical techniques like HPLC and NMR are critical for purity validation, ensuring compliance with Good Manufacturing Practices (GMP)—a frequent search query among quality control professionals.

Beyond pharmaceuticals, this compound’s photophysical properties are explored in organic electronics. Its ability to absorb UV-visible light makes it a candidate for OLED materials, resonating with trends in flexible displays and energy-efficient technologies. Startups and academic labs are patenting derivatives for optoelectronic devices, reflecting its commercial potential.

For researchers sourcing 4-Acetyl-2-(4-aminophenoxy) pyridine, key considerations include solubility (DMSO or ethanol) and storage conditions (2–8°C under inert gas). These practical details, often searched alongside the CAS number, underscore the need for reliable technical data sheets. Suppliers emphasizing batch-to-batch consistency and third-party certifications gain traction in competitive markets.

In conclusion, CAS No. 1545087-40-8 represents a nexus of interdisciplinary innovation. Its dual utility in life sciences and advanced materials positions it as a compound to watch, particularly as industries prioritize precision medicine and sustainable technology. Future research may unlock further applications in neurodegenerative disease models or smart coatings, making it a staple in R&D portfolios.

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